Cas no 88017-59-8 (Piperidine, 1-[2-(4-methylphenyl)-2-[(4-methylphenyl)sulfonyl]ethenyl]-)

• Product Name: Piperidine, 1-[2-(4-methylphenyl)-2-[(4-methylphenyl)sulfonyl]ethenyl]-
• CAS No: 88017-59-8
• MF: C₂₁H₂₅NO₂S
• MW: 355.493704557419
• CID: 648339
• PubChem ID: 71411454
• Update Time: 2025-04-19

Piperidine, 1-[2-(4-methylphenyl)-2-[(4-methylphenyl)sulfonyl]ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[2-(4-methylphenyl)-2-[(4-methylphenyl)sulfonyl]ethenyl]-
• 1-[2-(4-methylphenyl)-2-(4-methylphenyl)sulfonylethenyl]piperidine
• 1-[2-(4-Methylbenzene-1-sulfonyl)-2-(4-methylphenyl)ethenyl]piperidine
• 88017-59-8
• DTXSID10831064

• Inchi： 1S/C21H25NO2S/c1-17-6-10-19(11-7-17)21(16-22-14-4-3-5-15-22)25(23,24)20-12-8-18(2)9-13-20/h6-13,16H,3-5,14-15H2,1-2H3
• InChI Key： LBYTVLZPBWYUOZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C1C=CC(C)=CC=1)=CN1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 355.16060021g/mol
• Monoisotopic Mass: 355.16060021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 45.8Ų